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Disclaimer: This document is intended for informational and risk mitigation purposes only. It is

not an endorsement of the use of "pangamic acid" in experimental protocols. The U.S. Food

and Drug Administration (FDA) considers pangamic acid "not an identifiable substance" and

has deemed products labeled as such to be unsafe for food and drug use[1][2].

Frequently Asked Questions (FAQs) & Critical
Safety Alerts
Q1: What is "pangamic acid" or "Vitamin B15"?

A1: "Pangamic acid" is a trade name for a substance that is not a scientifically recognized

vitamin or a single, defined chemical compound[1][3]. The FDA has stated that no identity has

been established for a substance called pangamic acid[2]. Products marketed under this name

vary widely in composition and may contain a mixture of several different chemicals[1][4]. The

originally proposed structure, 6-O-(N,N-dimethylglycinyl)-D-gluconic acid, has not been

scientifically verified in commercial products[1][5].

Q2: If it's not a defined substance, what am I actually working with?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1502927?utm_src=pdf-interest
https://www.benchchem.com/product/b1502927?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6752894/
https://www.tandfonline.com/doi/pdf/10.1080/01635588109513714
https://www.benchchem.com/product/b1502927?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6752894/
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://www.tandfonline.com/doi/pdf/10.1080/01635588109513714
https://pubmed.ncbi.nlm.nih.gov/6752894/
https://www.tandfonline.com/doi/abs/10.1080/01635588109513714
https://pubmed.ncbi.nlm.nih.gov/6752894/
https://www.ncbi.nlm.nih.gov/books/NBK402244/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: Analysis of commercial "pangamic acid" has revealed a range of components, which

should not be considered "contaminants" but rather the actual ingredients. These most

commonly include:

Diisopropylamine Dichloroacetate (DADA)[1][5]

N,N-Dimethylglycine (DMG)[4]

Calcium Gluconate[4][5]

Glycine[4][5]

Mixtures of the above or other inert materials like cellulose[4].

Q3: What are the primary toxicity concerns with these components?

A3: The most significant, scientifically documented risk is associated with Diisopropylamine

Dichloroacetate (DADA).

Mutagenicity: DADA and its component, diisopropylamine, have demonstrated mutagenic

properties in the Ames test[1][2][4]. This suggests a potential carcinogenic risk[1][4].

Toxicity of Metabolites: DADA readily hydrolyzes or metabolizes into diisopropylamine (DIPA)

and dichloroacetate (DCA)[1][6]. DCA itself has been a subject of toxicological studies, and

chronic administration can lead to unexpected toxic profiles due to self-inhibition of its

metabolism[7].

Q4: Is N,N-Dimethylglycine (DMG) considered toxic?

A4: N,N-Dimethylglycine is a naturally occurring intermediate in choline metabolism[8][9]. It is

generally considered safe for short-term use, with studies showing no significant adverse

effects for up to 28 days[10][11]. However, the long-term safety profile of DMG supplementation

is unknown[10][11][12].

Q5: How should my lab mitigate these risks?

A5: Mitigation begins with identification. Since the composition of any "pangamic acid" product

is unknown, it must be handled as a novel chemical with unknown hazards[13]. Do not assume
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the product is benign. The primary goal is to identify the actual components and handle the

material according to the risks of the most hazardous potential ingredient (i.e., DADA).

Troubleshooting Guide: Characterization of
"Pangamic Acid" Samples
This section provides workflows for researchers to identify the components within their

uncharacterized "pangamic acid" samples before any experimental use.

Workflow for Component Identification
The logical flow for characterizing an unknown "pangamic acid" sample involves a tiered

analytical approach.
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Phase 1: Initial Assessment

Phase 2: Chromatographic Screening

Phase 3: Confirmatory Analysis

Phase 4: Decision & Action

Receive/Acquire 'Pangamic Acid' Sample

Treat as Unknown Hazardous Compound
(Assume DADA is present)

Mandatory First Step

Solubility & pH Testing
(Aqueous Solution)

HPLC-UV Analysis
(Primary Screen for DADA/DMG)

If soluble

TLC Screen for Diisopropylamine
(Qualitative DADA indicator)

Parallel Screen

LC-MS/MS
(Confirms DADA, DMG, Glycine)

For confirmation

GC-MS Analysis
(Confirms DCA, DIPA after derivatization)

For confirmation

Decision Point:
Proceed, Purify, or Dispose?

Handle according to identified hazards

If components are known
& risk is acceptable

Dispose as Hazardous Waste

If composition is complex
or risk is unacceptable

Click to download full resolution via product page

Caption: Workflow for characterizing unknown "pangamic acid" samples.
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Experimental Protocols for Component Identification
Protocol 2.2.1: High-Performance Liquid Chromatography (HPLC) for DADA and DMG

Objective: To separate and tentatively identify DADA and DMG.

Instrumentation: HPLC system with a UV detector.

Column: Octadecylsilane (C18) bonded silica column[9].

Mobile Phase: A gradient system using an aqueous buffer (e.g., perchloric acid solution, pH

adjusted) and an organic solvent like acetonitrile is effective[9]. For DMG, an isocratic

system with a potassium phosphate buffer may be used with UV detection at a low

wavelength (~198-210 nm)[6][14].

Preparation:

Prepare analytical standards of Diisopropylamine Dichloroacetate (CAS 660-27-5), N,N-

Dimethylglycine (CAS 1118-68-9), and Glycine (CAS 56-40-6).

Dissolve a known quantity of the "pangamic acid" sample in the initial mobile phase

solvent. Filter through a 0.45 µm syringe filter.

Analysis: Inject the sample and standards. Compare retention times of peaks in the sample

to those of the analytical standards.

Troubleshooting:

Issue: Poor peak separation. Solution: Adjust the mobile phase gradient or pH. Ensure the

column is properly conditioned.

Issue: No peaks detected. Solution: Check detector wavelength. DADA and DMG have

low UV absorbance; detection may require wavelengths around 200-210 nm[6][9]. If still

unsuccessful, proceed to mass spectrometry.

Protocol 2.2.2: Gas Chromatography-Mass Spectrometry (GC-MS) for Dichloroacetate (DCA)

Objective: To confirm the presence of DCA, a key component of DADA.
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Instrumentation: GC-MS system.

Derivatization (Required): DCA is not volatile and requires derivatization to be analyzed by

GC. A common method is conversion to its methyl ester using diazomethane[5][6]. Caution:

Diazomethane is highly toxic and explosive; handle with extreme care using established

safety protocols.

Sample Preparation:

Acidify an aqueous solution of the sample to pH < 1.

Extract the acidic components (including DCA) with a solvent like methyl-tert-butyl

ether[6].

Carefully add the derivatizing agent (e.g., diazomethane) to the extract.

Analysis: Inject the derivatized sample into the GC-MS. Search the resulting mass spectrum

for the characteristic fragmentation pattern of the DCA methyl ester.

Troubleshooting:

Issue: Derivatization is inefficient. Solution: Ensure the sample extract is completely dry,

as water can quench the reaction.

Issue: Contaminating peaks. Solution: Run a blank of the extraction solvent and

derivatization agent to identify background signals.

Risk Mitigation & Safe Handling Protocols
Given the undefined nature and documented mutagenicity of common ingredients, all materials

labeled "pangamic acid" must be handled under the assumption that they are hazardous[13].

Hierarchy of Controls
This framework prioritizes safety measures from most to least effective.
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Safety Hierarchy of Controls

Elimination
(Use a known, safer alternative if possible)

Substitution
(Source pure DMG or DCA if they are the

compounds of interest, not 'pangamic acid')

Engineering Controls
(Handle all solids and solutions

in a certified chemical fume hood)

Administrative Controls
(Develop SOPs, restrict access,

provide mandatory training)

Personal Protective Equipment (PPE)
(Nitrile gloves, safety goggles, lab coat.

Face shield if splash risk is high.)

Click to download full resolution via product page

Caption: Hierarchy of controls for handling "pangamic acid".
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Summary of Handling Procedures
Control Level Requirement Rationale

Assessment

Always treat "pangamic acid"

as a substance with unknown

toxicity and potential

carcinogenicity/mutagenicity[1]

[13].

The composition is not

guaranteed, and documented

ingredients (DADA) are

mutagenic[2][4].

Engineering

All handling of solid material

(weighing, preparing solutions)

and volatile liquids must be

conducted in a certified

chemical fume hood[10][15].

Prevents inhalation of

aerosolized powders or vapors

from potentially hazardous

compounds.

PPE

Wear standard laboratory PPE:

safety goggles (or safety

glasses with side shields), a

lab coat, and chemical-

resistant gloves (nitrile is

appropriate for incidental

contact)[10][13].

Provides a primary barrier

against skin contact and eye

exposure.

Storage

Store in a clearly labeled,

sealed container in a

designated, ventilated area.

Segregate from incompatible

materials (e.g., strong acids,

bases, oxidizers)[12][13].

Prevents accidental use and

dangerous reactions. Clear

labeling ("Potential Mutagen;

Composition Unverified")

informs all lab personnel of the

risk.

Disposal

Dispose of all "pangamic acid"

materials (pure substance and

solutions) as hazardous

chemical waste in accordance

with institutional and local

regulations[10].

Prevents the release of

potentially mutagenic and

environmentally harmful

chemicals into the standard

waste stream.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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